1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, 2,2,3,3,7,7-hexaMethyl-, ethyl ester

• Molecular Formula: C16H29NO3
• Molecular Weight: 283.41 g/mol
• IUPAC Name: ethyl 2,2,3,3,7,7-hexamethyl-1-oxa-8-azaspiro[3.5]nonane-8-carboxylate
• InChI: InChI=1S/C16H29NO3/c1-8-19-12(18)17-11-16(10-9-13(17,2)3)14(4,5)15(6,7)20-16/h8-11H2,1-7H3
• InChI Key: HGIOTZJJVWIQLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CC2(CCC1(C)C)C(C(O2)(C)C)(C)C

Description

This compound is a spirocyclic structure featuring a 1-oxa-6-azaspiro[3.5]nonane core with six methyl substituents (positions 2, 2, 3, 3, 7, 7) and an ethyl ester group at the carboxylic acid position. Its molecular formula is C₁₆H₂₇NO₃, with a molecular weight of 281.39 g/mol (estimated from structural analogs in ). It is structurally related to intermediates used in synthesizing drugs like fenspiride hydrochloride ().

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares the target compound with key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Features	CAS Number	Key Applications/Notes	References
1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, 2,2,3,3,7,7-hexamethyl-, ethyl ester	C₁₆H₂₇NO₃	281.39	Hexamethyl, ethyl ester	1523606-44-1 (inferred from )	Pharmaceutical intermediate (e.g., fenspiride derivatives)
2-Boc-5-oxa-2-azaspiro[3.5]nonane-6-carboxylic acid	C₁₃H₂₁NO₅	271.31	Boc-protected carboxylic acid	1251002-28-4	Peptide synthesis (protecting group strategy)
6-Boc-2,6-diazaspiro[3.5]nonane	C₁₂H₂₂N₂O₂	226.32	Boc-protected diazaspiro core	1160247-36-8	Scaffold for kinase inhibitors
7-Oxospiro[3.5]nonane-6-carboxylic acid ethyl ester	C₁₂H₁₈O₃	210.27	Keto group, ethyl ester	1424995-17-4	Intermediate for spirocyclic lactams
2,6-Diazaspiro[3.5]nonane-6-carboxylic acid phenylmethyl ester	C₁₅H₂₀N₂O₂	260.33	Benzyl ester, diaza core	1086394-81-1	Drug discovery (e.g., protease inhibitors)

Key Differences and Implications

Ethyl ester vs. Boc/benzyl esters: Ethyl esters are typically more labile under basic conditions, whereas Boc and benzyl groups require stronger acids (e.g., TFA) or hydrogenolysis for removal, impacting synthetic utility .

Spiro Ring Variations: 1-Oxa-6-aza vs. 2,6-diaza (): The diaza variants introduce additional nitrogen atoms, enabling hydrogen bonding and metal coordination, which are critical for binding to biological targets like enzymes . Spiro[3.5]nonane vs. spiro[3.4]octane (): Smaller spiro rings (e.g., 3.4 systems) may reduce conformational flexibility, affecting target selectivity in drug design.

Applications :

• The target compound’s structure aligns with intermediates in respiratory drug synthesis (e.g., fenspiride) due to its similarity to 1-oxa-6-azaspiro[2.5]octane derivatives ().
• In contrast, Boc-protected analogs () are primarily used in peptide and protein engineering as protected building blocks.

Q & A

Q. What are the common synthetic routes for synthesizing 1-Oxa-6-azaspiro[3.5]nonane derivatives, and how can cyclization steps be optimized?

Synthesis typically involves intramolecular cyclization of precursor amines or alcohols. For example, spirocyclic frameworks are often constructed via nucleophilic ring-opening of epoxides or lactams, followed by esterification. Cyclization efficiency depends on solvent polarity (e.g., DMF or THF) and temperature control to avoid side reactions like over-alkylation. Key intermediates may include oxazolidinones or aziridines, which require careful purification via column chromatography (eluent: hexane/ethyl acetate gradients) .

Q. How can NMR spectroscopy distinguish between stereoisomers in this compound’s spirocyclic core?

1H and 13C NMR can resolve stereochemistry by analyzing coupling constants (e.g., axial vs. equatorial protons in the spiro system). For example, diastereotopic methyl groups (2,2,3,3,7,7-hexamethyl substitution) exhibit distinct splitting patterns in 1H NMR. 2D techniques like COSY and NOESY confirm spatial proximity of substituents, critical for assigning chair or twist-boat conformations in the nonane ring .

Q. What analytical methods are recommended for purity assessment of this compound?

Reverse-phase HPLC with UV detection (λ = 210–260 nm) is standard. Use C18 columns and gradient elution (e.g., 0.1% TFA in water/acetonitrile). Impurity profiling should reference pharmacopeial standards (e.g., USP protocols for related spiro compounds), with acceptance criteria ≤0.5% for individual impurities and ≤2.0% total .

Advanced Research Questions

Q. How can computational methods (e.g., DFT or molecular docking) guide the design of derivatives with enhanced bioactivity?

Density Functional Theory (DFT) predicts electronic properties (e.g., HOMO-LUMO gaps) to optimize reactivity. Molecular docking with target enzymes (e.g., FAAH, as seen in structurally similar spiro carboxamides) identifies critical binding motifs. For example, substituent modifications at the 6-carboxylic acid position may enhance hydrogen bonding with catalytic residues .

Q. What strategies resolve discrepancies in mass spectrometry (MS) data for spirocyclic compounds?

High-resolution MS (HRMS) with ESI+ or MALDI-TOF can differentiate isobaric species. For instance, isotopic patterns for hexamethyl groups (C9H18N) require exact mass calibration. Conflicting data may arise from in-source fragmentation; tandem MS/MS with collision-induced dissociation (CID) clarifies structural assignments .

Q. How do reaction conditions (e.g., solvent, catalyst) influence byproduct formation during esterification?

Polar aprotic solvents (e.g., DCM) favor esterification over hydrolysis. Catalytic DMAP or HOBt reduces racemization. Byproducts like oxazolidinones may form via intramolecular attack; monitoring via TLC (Rf = 0.3–0.5 in 3:7 EtOAc/hexane) allows early intervention. Kinetic studies under varying temperatures (25–80°C) quantify activation barriers .

Q. What are the challenges in scaling up spirocyclic compound synthesis, and how can reactor design mitigate them?

Exothermic cyclization steps require precise temperature control. Continuous-flow reactors improve heat dissipation and reduce batch variability. Membrane separation technologies (e.g., nanofiltration) efficiently remove unreacted amines or esters, critical for GMP-compliant production .

Methodological Notes

• Stereochemical Analysis : X-ray crystallography is definitive for absolute configuration but requires high-purity crystals. Use 20% PEG 4000 in vapor diffusion trials .
• Reaction Optimization : Design-of-experiment (DoE) software (e.g., JMP) identifies critical factors (e.g., pH, catalyst loading) via response surface modeling .